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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the dosage, administration, and
key experimental protocols for studies involving T-448, an antagonistic anti-TIGIT human
immunoglobulin G1 (hlgG1) monoclonal antibody. T-448, also known as EOS-448 and
GSK4428859A, is currently under investigation for its potential in cancer immunotherapy.

Mechanism of Action

T-448 targets the T cell immunoglobulin and ITIM domain (TIGIT) receptor, an immune
checkpoint inhibitor expressed on various immune cells, including T cells and Natural Killer
(NK) cells.[1][2] By binding to TIGIT, T-448 prevents the interaction with its ligands, such as
CD155 and CD112, thereby blocking inhibitory signals and restoring anti-tumor immunity.[1] A
key feature of T-448 is its functional Fc domain, which engages Fc gamma receptors (FcyR).
This engagement leads to a multifaceted immune response, including:

 Activation of effector T cells: By blocking the TIGIT inhibitory pathway, T-448 promotes the
activation and proliferation of CD8+ T cells.[1][3]
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» Depletion of regulatory T cells (Tregs): The FcyR-mediated activity of T-448 leads to the
depletion of highly immunosuppressive TIGIT-expressing Tregs in the tumor
microenvironment.[1][2][4]

e Modulation of antigen-presenting cells (APCs): Engagement of FcyR on APCs can enhance
their activation and antigen presentation capabilities.[3]

» Antibody-Dependent Cell-Mediated Cytotoxicity (ADCC): The functional Fc domain can
mediate the killing of TIGIT-expressing tumor cells by immune effector cells like NK cells.

Dosage and Administration

Clinical studies of T-448 have explored various dosage regimens in patients with advanced
solid tumors. The following tables summarize the reported dosages from a Phase 1 dose-
escalation trial.

ble 1: | lati :

Dose Level Frequency Route of Administration
20 mg Every Two Weeks (Q2W) Intravenous (1V)
70 mg Every Two Weeks (Q2W) Intravenous (1V)
200 mg Every Two Weeks (Q2W) Intravenous (1V)
400 mg Every Four Weeks (Q4W) Intravenous (1V)
700 mg Every Two Weeks (Q2W) Intravenous (1V)
700 mg Every Four Weeks (Q4W) Intravenous (1V)
1400 mg Every Four Weeks (Q4W) Intravenous (1V)

Dose Frequency . . Animal Model
Administration

Every 3 days for 3 ] ) ]
200 p g/mouse g Intraperitoneal (i.p.) BALB/c mice
oses
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Experimental Protocols

Detailed methodologies for key experiments cited in T-448 studies are provided below. These
protocols are representative and may require optimization based on specific experimental
conditions.

Protocol 1: Flow Cytometry Analysis of T Cell Activation
and Treg Depletion in Peripheral Blood Mononuclear
Cells (PBMCs)

Objective: To assess the effect of T-448 on T cell activation markers (e.g., Ki67) and the
frequency of regulatory T cells (Tregs) in human PBMCs.

Materials:

Ficoll-Paque density gradient medium

o Roswell Park Memorial Institute (RPMI) 1640 medium supplemented with 10% fetal bovine
serum (FBS)

o Phosphate-buffered saline (PBS)
« T-448 (EOS-448)
e Human anti-CD3 and anti-CD28 antibodies for T cell stimulation
o Fluorescently labeled antibodies against:
o CD3, CD4, CD8, CD25, FOXP3, Ki67
 Fixation/Permeabilization Buffer
e Flow Cytometry Staining Buffer
e 96-well round-bottom plates

e Flow cytometer
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Procedure:

o PBMC Isolation: Isolate PBMCs from healthy donor blood using Ficoll-Paque density
gradient centrifugation.

e Cell Culture and Treatment:

o Wash isolated PBMCs twice with sterile PBS and resuspend in complete RPMI 1640
medium.

o Plate 1 x 10"5 PBMCs per well in a 96-well round-bottom plate.

o Add T-448 at desired concentrations. Include an isotype control and untreated control.

o For T cell activation assays, add anti-CD3 and anti-CD28 antibodies.

o Incubate the plate at 37°C in a humidified 5% CO2 incubator for 24 to 72 hours.

e Staining for Surface Markers:

o Harvest cells and wash with Flow Cytometry Staining Buffer.

o Prepare a cocktail of fluorescently labeled antibodies against surface markers (CD3, CD4,
CD8, CD25).

o Resuspend the cell pellet in the antibody cocktail and incubate for 30 minutes at 4°C in the
dark.

o Wash the cells with Flow Cytometry Staining Buffer.

e Intracellular Staining for FOXP3 and Ki67:

o Resuspend cells in Fixation/Permeabilization Buffer and incubate according to the
manufacturer's instructions.

o Wash the cells with Permeabilization Buffer.
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o Prepare a cocktail of fluorescently labeled antibodies against intracellular markers
(FOXP3, Ki67) in Permeabilization Buffer.

o Resuspend the cell pellet in the intracellular antibody cocktail and incubate for 30 minutes
at 4°C in the dark.

o Wash the cells with Permeabilization Buffer.

o Data Acquisition and Analysis:

[e]

Resuspend the cells in Flow Cytometry Staining Buffer.

o

Acquire the samples on a flow cytometer.

[¢]

Analyze the data using appropriate software. Gate on lymphocyte populations, then on
CD4+ and CD8+ T cell subsets.

[¢]

Quantify the percentage of Ki67+ cells within the T cell populations and the percentage of
CD4+CD25+FOXP3+ Tregs.

Protocol 2: Immunohistochemistry (IHC) for TIGIT
Expression in Tumor Biopsies

Objective: To detect the presence and localization of TIGIT-expressing cells within the tumor
microenvironment in formalin-fixed, paraffin-embedded (FFPE) tissue sections.

Materials:

FFPE tumor tissue sections (4-5 um) on positively charged slides

Xylene and ethanol series for deparaffinization and rehydration

Antigen retrieval solution (e.g., citrate buffer, pH 6.0)

Hydrogen peroxide solution (3%) to block endogenous peroxidase activity

Protein block solution (e.g., normal goat serum)
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e Primary antibody: anti-TIGIT antibody
o HRP-conjugated secondary antibody
e DAB (3,3'-Diaminobenzidine) chromogen substrate
o Hematoxylin counterstain
e Mounting medium
Procedure:
o Deparaffinization and Rehydration:
o Bake slides at 60°C for 30-60 minutes.
o Deparaffinize sections in xylene and rehydrate through a graded series of ethanol to water.
e Antigen Retrieval:

o Perform heat-induced epitope retrieval using an appropriate antigen retrieval solution in a
steamer or water bath.

e Staining:
o Block endogenous peroxidase activity with 3% hydrogen peroxide.
o Block non-specific binding with a protein block solution.

o Incubate with the primary anti-TIGIT antibody at the optimal dilution for 1-2 hours at room
temperature or overnight at 4°C.

o Wash with PBS.

o Incubate with the HRP-conjugated secondary antibody for 30-60 minutes at room
temperature.

o Wash with PBS.
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o Develop the signal with DAB chromogen substrate.

o Counterstain with hematoxylin.

e Dehydration and Mounting:
o Dehydrate the sections through a graded series of ethanol to xylene.
o Mount with a permanent mounting medium.
e Analysis:
o Examine the slides under a light microscope. TIGIT-positive cells will show brown staining.

o Evaluate the percentage and intensity of TIGIT-positive immune cells in the tumor and
stromal compartments.

Protocol 3: Antibody-Dependent Cell-Mediated
Cytotoxicity (ADCC) Reporter Assay

Objective: To measure the ability of T-448 to induce ADCC against TIGIT-expressing target
cells.

Materials:

TIGIT-expressing target tumor cell line

e ADCC reporter cells (e.g., Jurkat cells engineered with an NFAT-luciferase reporter and
expressing FcyRIlla)

e Assay medium (e.g., RPMI 1640 with low IgG serum)
e T-448 (EOS-448) and isotype control antibody
 Luciferase substrate

o White, flat-bottom 96-well plates

e Luminometer

© 2026 BenchChem. All rights reserved. 7/12 Tech Support


https://www.benchchem.com/product/b15376062/docs?utm_src=pdf-body#application-notes-and-protocols-for-t-448-eos-448-gsk4428859a-studies
https://www.benchchem.com/product/b15376062/docs?utm_src=pdf-body#application-notes-and-protocols-for-t-448-eos-448-gsk4428859a-studies
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15376062?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Procedure:

e Cell Preparation:

o Culture TIGIT-expressing target cells and ADCC reporter cells to the appropriate density.

e Assay Setup:

[e]

Plate the target cells in a white 96-well plate and allow them to adhere if necessary.

o

Prepare serial dilutions of T-448 and the isotype control antibody.

[¢]

Add the antibodies to the wells containing the target cells.

[¢]

Add the ADCC reporter cells to each well at an optimized effector-to-target (E:T) ratio.
 Incubation:
o Incubate the plate at 37°C in a humidified 5% CO2 incubator for 6-24 hours.
e Luminescence Reading:
o Allow the plate to equilibrate to room temperature.
o Add the luciferase substrate to each well according to the manufacturer's instructions.
o Measure the luminescence using a luminometer.
o Data Analysis:

o Calculate the fold induction of luciferase activity for each antibody concentration compared
to the no-antibody control.

o Plot the dose-response curve and determine the EC50 value for T-448-mediated ADCC.

Visualizations
T-448 (EOS-448) Signaling Pathway
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Caption: T-448 mechanism of action diagram.

Experimental Workflow for T-448 Development
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Caption: T-448 development workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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